Cas no 2411311-29-8 (2-[[(3′-Fluoro-4′-formyl[1,1′-biphenyl]-4-yl)methyl]thio]acetic acid)

• Product Name: 2-[[(3′-Fluoro-4′-formyl[1,1′-biphenyl]-4-yl)methyl]thio]acetic acid
• CAS No: 2411311-29-8
• MF: C₁₆H₁₃FO₃S
• MW: 304.336026906967
• CID: 5416357
• PubChem ID: 146108781
• Update Time: 2025-11-07

2-[[(3′-Fluoro-4′-formyl[1,1′-biphenyl]-4-yl)methyl]thio]acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-[({3'-fluoro-4'-formyl-[1,1'-biphenyl]-4-yl}methyl)sulfanyl]acetic acid
• EN300-26576061
• 2-[[4-(3-Fluoro-4-formylphenyl)phenyl]methylsulfanyl]acetic acid
• 2411311-29-8
• Z2805898689
• 2-[[(3′-Fluoro-4′-formyl[1,1′-biphenyl]-4-yl)methyl]thio]acetic acid

• Inchi： 1S/C16H13FO3S/c17-15-7-13(5-6-14(15)8-18)12-3-1-11(2-4-12)9-21-10-16(19)20/h1-8H,9-10H2,(H,19,20)
• InChI Key： SIUQOUUPJNJNLN-UHFFFAOYSA-N
• SMILES： C(O)(=O)CSCC1=CC=C(C2=CC=C(C=O)C(F)=C2)C=C1

Computed Properties

• Exact Mass: 304.05694361g/mol
• Monoisotopic Mass: 304.05694361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 79.7Ų

Experimental Properties

• Density: 1.331±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 498.8±45.0 °C(Predicted)
• pka: 3.75±0.10(Predicted)

Additional information on 2-[[(3′-Fluoro-4′-formyl[1,1′-biphenyl]-4-yl)methyl]thio]acetic acid

Comprehensive Overview of 2-[[(3′-Fluoro-4′-formyl[1,1′-biphenyl]-4-yl)methyl]thio]acetic acid (CAS No. 2411311-29-8)

2-[[(3′-Fluoro-4′-formyl[1,1′-biphenyl]-4-yl)methyl]thio]acetic acid (CAS No. 2411311-29-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound features a fluorinated biphenyl core, a formyl group, and a thioacetic acid moiety, making it a versatile intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of enzyme inhibitors and receptor modulators.

The compound’s CAS No. 2411311-29-8 is a critical identifier for researchers and suppliers, ensuring precise communication in scientific literature and commercial transactions. Its molecular structure combines aromaticity, electrophilic reactivity (from the formyl group), and sulfur-based functionality, which are highly sought-after traits in medicinal chemistry. Recent studies have explored its role in targeting inflammatory pathways and oxidative stress—topics trending in biomedical research due to their relevance in chronic diseases like diabetes and neurodegenerative disorders.

In the context of green chemistry and sustainable synthesis, 2-[[(3′-Fluoro-4′-formyl[1,1′-biphenyl]-4-yl)methyl]thio]acetic acid has been evaluated for its compatibility with eco-friendly catalytic systems. This aligns with the growing demand for environmentally benign chemical processes, a hot topic in both academic and industrial circles. Computational chemistry tools, such as density functional theory (DFT), have been employed to predict its reactivity and optimize synthetic routes, addressing common queries like "how to improve yield in biphenyl derivatives synthesis."

Another area of interest is the compound’s potential in material science. Its fluorine-substituted aromatic system may contribute to the development of advanced polymers or liquid crystals, which are widely discussed in forums on high-performance materials. The integration of thioether linkages could also enhance thermal stability, a property frequently searched by engineers working on electronic coatings or adhesives.

From an analytical perspective, techniques like HPLC, NMR, and mass spectrometry are essential for characterizing CAS No. 2411311-29-8. These methods address common challenges in purity assessment, a recurring concern among purchasers and formulators. The compound’s UV-Vis absorption properties further make it a candidate for photochemical studies, tying into the broader discussion of light-responsive molecules in optoelectronics.

In summary, 2-[[(3′-Fluoro-4′-formyl[1,1′-biphenyl]-4-yl)methyl]thio]acetic acid represents a multifaceted tool for researchers exploring drug design, sustainable chemistry, and functional materials. Its CAS No. 2411311-29-8 serves as a gateway to a wealth of scientific data, while its structural features align with cutting-edge trends in interdisciplinary science. As the demand for tailor-made intermediates grows, this compound is poised to remain a focal point in innovation-driven industries.